N-[(3-phenylpropanoylamino)carbamothioyl]benzamide
N-[(3-phenylpropanoylamino)carbamothioyl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1016887
InChI:
InChI=1S/C17H17N3O2S/c21-15(12-11-13-7-3-1-4-8-13)19-20-17(23)18-16(22)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,19,21)(H2,18,20,22,23)
SMILES:
C1=CC=C(C=C1)CCC(=O)NNC(=S)NC(=O)C2=CC=CC=C2
Molecular Formula:
C17H17N3O2S
Molecular Weight:
327.4 g/mol
N-[(3-phenylpropanoylamino)carbamothioyl]benzamide
CAS No.:
Cat. No.: VC1016887
Molecular Formula: C17H17N3O2S
Molecular Weight: 327.4 g/mol
* For research use only. Not for human or veterinary use.
![N-[(3-phenylpropanoylamino)carbamothioyl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H17N3O2S |
|---|---|
| Molecular Weight | 327.4 g/mol |
| IUPAC Name | N-[(3-phenylpropanoylamino)carbamothioyl]benzamide |
| Standard InChI | InChI=1S/C17H17N3O2S/c21-15(12-11-13-7-3-1-4-8-13)19-20-17(23)18-16(22)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,19,21)(H2,18,20,22,23) |
| Standard InChI Key | HOSXTTDNAFCQFA-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCC(=O)NNC(=S)NC(=O)C2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)CCC(=O)NNC(=S)NC(=O)C2=CC=CC=C2 |
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